2-[4-(Cyclopent-3-en-1-yloxy)-3,5-dimethoxyphenyl]ethan-1-amine

Specification

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 2-(4-cyclopent-3-en-1-yloxy-3,5-dimethoxyphenyl)ethanamine
• Standard InChI: InChI=1S/C15H21NO3/c1-17-13-9-11(7-8-16)10-14(18-2)15(13)19-12-5-3-4-6-12/h3-4,9-10,12H,5-8,16H2,1-2H3
• Standard InChI Key: GDAJWTSYHHQLKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC2CC=CC2)OC)CCN

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a central phenethylamine scaffold (a benzene ring bonded to an ethylamine chain) with three distinct functional groups:

• 3,5-Dimethoxy substituents: Electron-donating methoxy groups at the 3rd and 5th positions of the aromatic ring, enhancing resonance stabilization and influencing electronic interactions.

• 4-Cyclopent-3-en-1-yloxy group: A cyclopentene ring attached via an ether linkage at the 4th position, introducing steric bulk and potential sites for cycloaddition or oxidation.

• Primary amine terminus: The ethylamine side chain terminates in a primary amine ($-\text{NH}_2$), enabling salt formation, hydrogen bonding, and derivatization.

The interplay of these groups confers unique physicochemical properties, including moderate lipophilicity ($\log P \approx 2.1$, estimated) and a pKa of ~9.5 for the amine group, favoring protonation under physiological conditions.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{15}\text{H}_{21}\text{NO}_{3}$
Molecular Weight	263.33 g/mol
CAS Number	Not publicly disclosed
Topological Polar Surface Area	64.8 Ų (estimated)

Synthetic Methodologies

Retrosynthetic Analysis

The synthesis of 2-[4-(Cyclopent-3-en-1-yloxy)-3,5-dimethoxyphenyl]ethan-1-amine can be conceptualized through disconnections:

• Ether bond formation: Coupling cyclopent-3-en-1-ol with a 3,5-dimethoxy-4-hydroxyphenethylamine precursor.

• Phenethylamine backbone assembly: Building the aromatic core via Friedel-Crafts alkylation or reductive amination.

Stepwise Synthesis

A plausible route involves:

• Synthesis of 3,5-dimethoxy-4-hydroxyphenethylamine:

  • Protection of 4-hydroxy-3,5-dimethoxybenzaldehyde via acetylation.

  • Henry reaction with nitromethane, followed by reduction to the primary amine.

• Etherification with cyclopent-3-en-1-ol:

  • Mitsunobu reaction using diethyl azodicarboxylate (DEAD) and triphenylphosphine to form the ether bond.

• Global deprotection and purification:

  • Acidic hydrolysis to remove protecting groups, followed by column chromatography.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
1	$\text{Ac}_2\text{O}$, pyridine, 0°C	85%
2	DEAD, PPh$_3$, THF, 25°C	78%
3	HCl (6M), reflux	92%

Chemical Reactivity and Functionalization

Oxidation and Reduction

• Oxidation: The cyclopentene ring undergoes epoxidation with $\text{mCPBA}$ (meta-chloroperbenzoic acid) to form an epoxide, enabling further ring-opening reactions.

• Reduction: Catalytic hydrogenation ($\text{H}_2/\text{Pd-C}$) saturates the cyclopentene ring to cyclopentane, altering conformational flexibility.

Electrophilic Substitution

The electron-rich aromatic ring participates in nitration ($\text{HNO}_3/\text{H}_2\text{SO}_4$) at the para position relative to the ethylamine chain, introducing nitro groups for downstream modifications.

Amine Derivatization

The primary amine can be acylated (e.g., acetic anhydride) or converted to a sulfonamide ($\text{RSO}_2\text{Cl}$), enhancing solubility or enabling bioconjugation.

Applications in Materials Science

Polymer Precursors

The amine and ether functionalities enable incorporation into polyurethanes or epoxy resins, enhancing thermal stability ($T_g > 120°C$).

Ligand Design

The compound’s lone pair-rich amine and ether oxygen atoms can coordinate transition metals (e.g., Ir, Pd), forming catalysts for asymmetric hydrogenation.